Cas no 2248340-94-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-difluorophenoxy)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-difluorophenoxy)propanoate
• CAS No: 2248340-94-3
• MF: C₁₇H₁₁F₂NO₅
• MW: 347.269751787186
• CID: 6399652
• PubChem ID: 165761784
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-difluorophenoxy)propanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-difluorophenoxy)propanoate
• 2248340-94-3
• EN300-6517620

• Inchi： 1S/C17H11F2NO5/c1-9(24-10-6-7-13(18)14(19)8-10)17(23)25-20-15(21)11-4-2-3-5-12(11)16(20)22/h2-9H,1H3
• InChI Key： VOKBYKWSSPEOLU-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)OC(C)C(=O)ON1C(C2C=CC=CC=2C1=O)=O)F

Computed Properties

• Exact Mass: 347.06052878g/mol
• Monoisotopic Mass: 347.06052878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-difluorophenoxy)propanoate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-difluorophenoxy)propanoate (CAS No. 2248340-94-3)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-difluorophenoxy)propanoate (CAS No. 2248340-94-3) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,3-dioxo-isoindole core coupled with a 3,4-difluorophenoxy propanoate moiety, makes it a subject of interest for scientists exploring novel bioactive molecules. This compound is often discussed in the context of drug discovery, enzyme inhibition, and targeted therapeutic applications, aligning with current trends in precision medicine and sustainable agriculture.

In recent years, the demand for fluorinated compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-difluorophenoxy)propanoate has surged due to their enhanced stability and bioavailability. Researchers are particularly intrigued by its potential role in modulating enzyme pathways and receptor interactions, which are critical in treating metabolic disorders and inflammatory conditions. The 3,4-difluorophenoxy group, in particular, is known for its ability to improve pharmacokinetic properties, making this compound a candidate for next-generation therapeutics.

The synthesis of CAS No. 2248340-94-3 involves advanced organic chemistry techniques, including esterification and fluorination reactions, which are topics of frequent searches in academic and industrial circles. Its applications extend beyond pharmaceuticals; for instance, it is being investigated for its utility in crop protection formulations, where fluorinated agrochemicals are gaining traction for their efficacy and environmental safety. This dual applicability underscores the compound's versatility and relevance in addressing global challenges like food security and disease management.

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In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,4-difluorophenoxy)propanoate represents a convergence of innovation in medicinal chemistry and agrochemical development. Its structural complexity and functional diversity position it as a valuable tool for researchers tackling pressing health and environmental issues. As the scientific community continues to explore its full potential, this compound is poised to play a pivotal role in shaping future advancements in these fields.